Cas no 22515-81-7 (2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane)

• Product Name: 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane
• CAS No: 22515-81-7
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 52087
• PubChem ID: 12938385
• Update Time: 2025-05-24

2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane
• 2-(1-bromoethyl)-2-ethyl-[1,3]dioxolane
• 2-(2-Bromoethyl)-2-ethyl-1,3-dioxolane
• 2-Brom-3,3-aethylendioxy-pentan
• 22515-81-7
• AKOS015842892
• DTXSID20513460
• XAA51581
• W-206765
• FT-0685796

• MDL： MFCD13151995
• Inchi： 1S/C7H13BrO2/c1-3-7(6(2)8)9-4-5-10-7/h6H,3-5H2,1-2H3
• InChI Key： RXEWQZORLAAPAP-UHFFFAOYSA-N
• SMILES： BrC(C)C1(CC)OCCO1

Computed Properties

• Exact Mass: 208.01000
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 213 ºC
• Flash Point: 85 ºC
• Refractive Index: 1.467
• PSA: 18.46000
• LogP: 1.92290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane

Professional Introduction to Compound with CAS No. 22515-81-7 and Product Name: 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane

The compound with the CAS number 22515-81-7 and the product name 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane is a significant molecule in the field of organic chemistry and pharmaceutical research. This dioxolane derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of both bromo and ethyl substituents on the dioxolane ring makes it a versatile intermediate for various chemical transformations.

2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane is characterized by a cyclic ether backbone with two alkyl groups attached at the second position. The bromoethyl group introduces reactivity that can be exploited in nucleophilic substitution reactions, while the ethyl group provides steric and electronic influences that can modulate the compound's behavior in different chemical environments. This balance of functional groups makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in dioxolane derivatives as building blocks for more complex molecules. The structural motif of dioxolane is known for its stability and ability to incorporate various functional groups without significant degradation. This stability is particularly valuable in pharmaceutical applications where structural integrity under various conditions is crucial. The 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane compound exemplifies this potential by offering a scaffold that can be modified to create novel pharmacophores.

One of the most compelling aspects of 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane is its utility in cross-coupling reactions. The bromo group at the first position of the dioxolane ring can be readily converted into other reactive species such as alkoxides or halides, enabling it to participate in Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for creating complex organic molecules. The ethyl group at the second position can also influence these reactions by providing steric hindrance or electronic effects that fine-tune reactivity.

Recent studies have highlighted the importance of dioxolane derivatives in the development of new therapeutic agents. For instance, modifications of this core structure have been explored in the synthesis of antiviral and anticancer compounds. The ability to introduce diverse functional groups while maintaining the integrity of the dioxolane ring allows for a wide range of chemical modifications. This flexibility is particularly valuable when designing molecules with specific biological activities.

The synthesis of 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane typically involves the reaction of ethylene oxide with 1-bromo-2-butyne under controlled conditions. This reaction forms the dioxolane ring while incorporating the bromoethyl and ethyl groups at appropriate positions. The choice of solvents and catalysts can significantly impact the yield and purity of the final product, underscoring the importance of optimizing synthetic protocols for industrial-scale production.

In addition to its synthetic utility, 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane has shown promise as a precursor for more complex molecules in drug discovery pipelines. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit improved pharmacokinetic properties compared to existing drugs. These properties include enhanced solubility, bioavailability, and metabolic stability, which are critical factors in determining a drug's efficacy and safety profile.

The role of computational chemistry in studying 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes, optimize synthetic routes, and understand molecular interactions at a quantum mechanical level. These predictions can guide experimental work by identifying potential pitfalls or opportunities early in the design process. As computational power continues to grow, its integration into drug discovery pipelines will likely become even more prevalent.

Future directions for research on 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane may include exploring its applications in polymer chemistry and material science. Dioxolane derivatives have been investigated as monomers or cross-linking agents due to their ability to form stable networks with desirable mechanical properties. These materials could find applications in coatings, adhesives, or even biodegradable polymers where controlled degradation rates are essential.

The environmental impact of synthesizing and using 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical processes without compromising efficiency or yield.

In conclusion, 22515-81-7 and its counterpart product name: 2-(1-Bromoethyl)-2-ethyl-1,3-dioxolane represent a fascinating area of research with significant implications for both academic chemistry and industrial applications. Their unique structural features make them valuable tools for synthetic chemists seeking to develop new molecules with tailored properties. As our understanding of these compounds grows， so too will their utility across multiple domains， from pharmaceuticals to advanced materials。